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Compound of Interest

Compound Name: 1,19-Eicosadiene

Cat. No.: B081346

An In-depth Technical Guide to the Physical Properties of 1,19-Eicosadiene

Introduction

1,19-Eicosadiene (CAS No: 14811-95-1) is a long-chain diolefin with the molecular formula
C20H3s.[1][2][3] This unsaturated hydrocarbon features two terminal double bonds, making it a
valuable bifunctional molecule in organic synthesis and polymer science.[4] Its presence has
been identified in various natural sources, including certain plants and microalgae, suggesting
its involvement in lipid metabolic pathways.[4] This guide provides a comprehensive overview
of the core physical properties of 1,19-eicosadiene, intended for researchers, scientists, and
professionals in drug development and materials science.

Core Physical and Chemical Properties

The physical characteristics of 1,19-eicosadiene are foundational to its application and
handling. These properties have been determined through various experimental and
computational methods.
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Property Value Source
Molecular Formula C20H3s [11121131[5]
Molecular Weight 278.52 g/mol [L][2][4116][7]
Melting Point 24.5 °C (297.7 K) [1][41[6]
Boiling Point 348.7 °C at 760 mmHg [1114]
Density 0.798 g/cm? [1][4]
Flash Point 1455 °C [1114]
Refractive Index 1.452 [1]
Vapor Pressure 9.97E-05 mmHg at 25°C [1]
Octanol/Water Partition
N 7.600 [1](6]
Coefficient (LogP)
Water Solubility (logioWS in
v {log -7.90 [6][8]
mol/l)
Standard Non-polar Kovats
1985 [2][9]

Retention Index

General Characteristics of Alkenes

As an alkene, the physical properties of 1,19-eicosadiene are consistent with general trends
observed for this class of hydrocarbons. Alkenes are typically non-polar compounds, leading to
their insolubility in water and good solubility in non-polar organic solvents like benzene.[10][11]
[12] Their boiling and melting points generally increase with the number of carbon atoms due to
stronger intermolecular London dispersion forces.[10][11][12][13] As a Cz0 hydrocarbon, 1,19-
eicosadiene is a solid at room temperature, which aligns with the trend that alkenes with more
than 18 carbon atoms are solids.[10][11]

Experimental Protocols

While specific experimental procedures for 1,19-eicosadiene are not detailed in the provided
search results, a general workflow for the characterization of a long-chain alkene can be
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described.

1. Determination of Purity and Identification via Gas Chromatography-Mass Spectrometry (GC-
MS):

e Objective: To separate the compound from a mixture and confirm its identity and purity.

o Sample Preparation: A dilute solution of the 1,19-eicosadiene sample is prepared in a
volatile organic solvent (e.g., hexane or dichloromethane).

 Instrumentation: A gas chromatograph equipped with a mass spectrometer detector is used.
A non-polar capillary column (e.g., Ultra-ALLOY-5) is typically employed for separating
hydrocarbons.[9]

e Method:

o A small volume of the prepared sample is injected into the heated GC inlet, where it is
vaporized.

o An inert carrier gas (e.g., helium) transports the vaporized sample onto the capillary
column.

o The column temperature is gradually increased (a temperature ramp) to facilitate the
separation of components based on their boiling points and interactions with the column's
stationary phase.[9] For 1,19-eicosadiene, a ramp from 40°C to 320°C might be used.[9]

o As 1,19-eicosadiene elutes from the column, it enters the mass spectrometer.
o Inthe MS, the molecules are ionized (typically by electron ionization) and fragmented.

o The resulting mass spectrum, which shows the mass-to-charge ratio of the fragments,
serves as a chemical fingerprint to confirm the structure of 1,19-eicosadiene.[4] The
retention time from the GC provides a measure of its volatility and can be used to
calculate its Kovats Retention Index.[2]

2. Determination of Melting Point:
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o Objective: To determine the temperature at which the solid 1,19-eicosadiene transitions to a
liquid.

 Instrumentation: A melting point apparatus or a Differential Scanning Calorimeter (DSC) can
be used.

e Method (using Melting Point Apparatus):
o Asmall, dry sample of crystalline 1,19-eicosadiene is packed into a capillary tube.
o The tube is placed in the heating block of the apparatus.

o The sample is heated slowly, and the temperature range from the appearance of the first
liquid drop to the complete melting of the solid is recorded as the melting point.

Visualizations

The following diagrams illustrate key conceptual and experimental workflows related to 1,19-
eicosadiene.

Caption: Relationship between molecular structure and physical properties.

Caption: General experimental workflow for characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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